Cas no 431-38-9 (3-Amino-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-Amino-1,1,1-trifluoropropan-2-ol
• CAS No: 431-38-9
• MF: C₃H₆F₃NO
• MW: 129.08105134964
• MDL: MFCD02082679
• CID: 324869
• PubChem ID: 418965
• Update Time: 2025-11-05

3-Amino-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1,1,1-trifluoropropan-2-ol
• 2-Propanol,3-amino-1,1,1-trifluoro-
• 3-amino-1,1,1-trifluoro-2-Propanol
• 1-amino-3,3,3-trifluoro-2-propanol
• 2-Hydroxy-3,3,3-trifluoropropylamine
• 3,3,3-trifluoro-1-amino-2-propanol
• 3-amino-1,1,1-trifluoro-propan-2-ol
• aminotrifluoropropanol
• FT-0650645
• AS-48692
• AB10663
• 3-amino-1,1,1-trifluoropropan-2-ol, AldrichCPR
• 2-amino-1-(trifluoromethyl)ethan-1-ol
• 431-38-9
• rac-3-amino-1,1,1-trifluoropropan-2-ol
• FT-0680022
• AB01006043-01
• AB48300
• AKOS000161248
• J-502204
• 2-HYDROXY-2-(TRIFLUOROMETHYL)ETHYLAMINE
• 2-Propanol, 3-amino-1,1,1-trifluoro-
• DTXSID20962893
• CHEMBL3330297
• AKOS016843605
• MFCD02082679
• BDBM50058028
• SCHEMBL256761
• SY060647
• AB50000
• EN300-29978
• trifluoro-3-amino-2-propanol
• AB01006043-04
• F8880-4331
• NCGC00327647-01
• F52599
• InChI=1/C3H6F3NO/c4-3(5,6)2(8)1-7/h2,8H,1,7H
• CS-B1216
• A25704
• 3-amino-1,1,1,-trifluoropropan-2-ol
• BBL104364
• 2-Propanol, 1-amino-3,3,3-trifluoro-
• STL415231
• DB-070406
• 3-Amino-1,1,1-trifluoro-2-propanol; 1-Amino-3,3,3-trifluoropropan-2-ol; 2-Amino-1-(trifluoromethyl)ethanol; 2-Hydroxy-2-(trifluoromethyl)ethylamine; 2-Hydroxy-3,3,3-trifluoropropylamine;
• DB-347994
• (2R)-3-amino-1,1,1-trifluoro-propan-2-ol

• MDL： MFCD02082679
• Inchi： 1S/C3H6F3NO/c4-3(5,6)2(8)1-7/h2,8H,1,7H2
• InChI Key： RISHBQWFBUTROQ-UHFFFAOYSA-N
• SMILES： FC(C(CN)O)(F)F

Computed Properties

• Exact Mass: 129.04000
• Monoisotopic Mass: 129.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 71.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.344
• Melting Point: 99°C
• Boiling Point: 176.5℃ at 760mmHg
• Flash Point: 60.5°C
• PSA: 46.25000
• LogP: 0.56860

3-Amino-1,1,1-trifluoropropan-2-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 3259
• Hazard Category Code： 34-52-41-37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34